Cas no 104795-69-9 (Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester)
104795-69-9 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester
CAS No:104795-69-9
MF:C12H12O4S
MW:252.286282539368
CID:1146742
Update Time:2024-07-26
Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester
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- Inchi: 1S/C12H12O4S/c1-14-7-4-5-9-8(6-7)10(15-2)11(17-9)12(13)16-3/h4-6H,1-3H3
- InChI Key: GUHKZPIIYLAPIC-UHFFFAOYSA-N
- SMILES: C12=CC=C(OC)C=C1C(OC)=C(C(OC)=O)S2
Computed Properties
- Exact Mass: 252.04566
Experimental Properties
- Density: 1.268±0.06 g/cm3(Predicted)
- Boiling Point: 388.0±37.0 °C(Predicted)
- PSA: 44.76
Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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